Cas no 7504-40-7 (3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride)

• Product name: 3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride
• CAS No: 7504-40-7
• MF: C₁₁H₂₅N
• MW: 171.3229
• CID: 981070
• PubChem ID: 24201275

3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,2-di(propan-2-yl)butan-1-amine,hydrochloride
• 3-methyl-2,2-di(propan-2-yl)butan-1-amine
• hydrochloride
• NSC407691
• NSC-407691
• 3-Methyl-2,2-di(propan-2-yl)butan-1-amine--hydrogen chloride (1/1)
• 7504-40-7
• DTXSID70639725
• 3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride

• Inchi： InChI=1S/C11H25N.ClH/c1-8(2)11(7-12,9(3)4)10(5)6;/h8-10H,7,12H2,1-6H3;1H
• InChI Key： PUFCQSDAORKSFS-UHFFFAOYSA-N
• SMILES： CC(C)C(CN)(C(C)C)C(C)C.Cl

Computed Properties

• Exact Mass: 171.19885
• Monoisotopic Mass: 207.175378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.796
• Boiling Point: 197.3°C at 760 mmHg
• Flash Point: 68°C
• Refractive Index: 1.437
• PSA: 26.02
• LogP: 4.40180